Cas no 189217-62-7 (Lithium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide)

Lithium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide structure
189217-62-7 structure
Product Name:Lithium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide
CAS No:189217-62-7
MF:C3F6LiNO4S2
MW:299.097819328308
MDL:MFCD06200805
CID:115574
PubChem ID:87571403
Update Time:2025-09-27

Lithium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2,3,3-HEXAFLUOROPROPANE-1,3-DISULFONIMIDE LITHIUM SALT
    • Lithium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide
    • lithium,4,4,5,5,6,6-hexafluoro-1λ<sup>6</sup>,3λ<sup>6</sup>-dithia-2-azanidacyclohexane 1,1,3,3-tetraoxide
    • 4,4,5,5,6,6-Hexafluoroperhydro-1,3,2-dithiazine 1,1,3,3-Tetraoxide Lithium Salt
    • H1057
    • Lithium 1,1,2,2,3,3-Hexafluoropr
    • 4,4,5,5,6,6-Hexaflurorodihydro-4H-1,3,2-dithiazine 1,1,3,3-Tetraoxide Lithium
    • 4,4,5,5,6,6-HEXAFLUORODIHYDRO-4H-1,3,2-DITHIAZINE 1,1,3,3-TETRAOXIDE LITHIUM SALT
    • 4,4,5,5,6,6-Hexafluoroperhydro-1,3,2-dithiazine 1,1,3,3-Tetraoxide Lithium Salt 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide Lithium Salt
    • AB1011104
    • 2-Lithio-4,4,5,5,6,6-hexafluoro-5,6-dihydro-4H-1,3,2-dithiazine 1,1,3,3-tetraoxide
    • 2-Lithio-4,4,5,5,6,6-hexafluoro-2-aza-1,3-dithia(VI)cyclohexane-1,1,3,3-tetraone
    • Lithium 4,4,5,5,6,6-hexafluoro-1,1,3,3-
    • 189217-62-7
    • T72001
    • MFCD06200805
    • LS-12947
    • SY111146
    • 4H-1,3,2-Dithiazine, 4,4,5,5,6,6-hexafluorodihydro-, 1,1,3,3-tetraoxide, lithium salt (1:1)
    • J-012206
    • DTXSID50659926
    • VKQJSJGVEJXINS-UHFFFAOYSA-N
    • NS00110572
    • lithium;4,4,5,5,6,6-hexafluoro-1lambda6,3lambda6-dithia-2-azanidacyclohexane 1,1,3,3-tetraoxide
    • lithium1,1,2,2,3,3-hexafluoropropane-1,3-disulfonimide
    • Lithium 4,4,5,5,6,6-hexafluoro-1,1,3,3-tetraoxo-1lambda~6~,3lambda~6~,2-dithiazinan-2-ide
    • lithium(1+) 4,4,5,5,6,6-hexafluoro-1,1,3,3-tetraoxo-1??,3??,2-dithiazinan-2-ide
    • MDL: MFCD06200805
    • Inchi: 1S/C3F6NO4S2.Li/c4-1(5)2(6,7)15(11,12)10-16(13,14)3(1,8)9;/q-1;+1
    • InChI Key: VKQJSJGVEJXINS-UHFFFAOYSA-N
    • SMILES: S1(C(C(C(F)(F)S([N-]1)(=O)=O)(F)F)(F)F)(=O)=O.[Li+]

Computed Properties

  • Exact Mass: 298.93300
  • Monoisotopic Mass: 298.933
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 468
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 86

Experimental Properties

  • PSA: 88.28000
  • LogP: 2.34630

Lithium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide Security Information

Lithium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide Pricemore >>

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